Cas no 114433-94-2 (1-(4-Fluorophenyl)-4-methylpentane-1,3-dione)

• Product Name: 1-(4-Fluorophenyl)-4-methylpentane-1,3-dione
• CAS No: 114433-94-2
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• MDL: MFCD11520125
• CID: 63076
• PubChem ID: 14154376
• Update Time: 2025-04-18

1-(4-Fluorophenyl)-4-methylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-methyl-1,3-pentanedione
• 1-(4-fluorophenyl)-4-methyl-l,3-pentanedione
• 1,3-Pentanedione,1-(4-fluorophenyl)-4-methyl
• 1-(4-fluorophenyl)-4-methylpentane-1,3-dione
• 1-(4-fluorophenyl)-4-methyl-1,3-pentanedione(intermediate of Rosuvastatin)
• 1,3-Pentanedione, 1-(4-fluorophenyl)-4-methyl-
• LAOUURGVXFCRDD-UHFFFAOYSA-N
• A848782
• DTXSID40556733
• CS-0273355
• J-503309
• AKOS005063421
• 114433-94-2
• EN300-1125109
• FT-0697340
• SCHEMBL527362
• AC-5025
• DB-011801
• 1-(4-Fluorophenyl)-4-methylpentane-1,3-dione

• MDL： MFCD11520125
• Inchi： 1S/C12H13FO2/c1-8(2)11(14)7-12(15)9-3-5-10(13)6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key： LAOUURGVXFCRDD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC(C(C)C)=O)=O

Computed Properties

• Exact Mass: 208.09000
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 300.4°C at 760 mmHg
• Flash Point: 115.2±15.1 °C
• Refractive Index: 1.492
• PSA: 34.14000
• LogP: 2.62360
• Vapor Pressure: No data available

1-(4-Fluorophenyl)-4-methylpentane-1,3-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones